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Introduction

Glecaprevir, identified by the code ABT-493, is a potent, pan-genotypic direct-acting antiviral
(DAA) agent against the hepatitis C virus (HCV).[1][2] Developed by AbbVie and Enanta
Pharmaceuticals, it functions as a nonstructural protein 3/4A (NS3/4A) protease inhibitor, a
critical enzyme for viral replication.[2][3] This technical guide provides an in-depth analysis of
Glecaprevir's molecular structure and key chemical properties, offering valuable data and
methodologies for researchers in the field of virology and medicinal chemistry. Glecaprevir is a
cornerstone component of the combination therapy Maviret (glecaprevir/pibrentasvir),
approved for the treatment of chronic HCV infection across all major genotypes.[1][4]

Molecular Structure

Glecaprevir is a complex macrocyclic molecule with the chemical formula C38H46F4N609S.
[1] Its structure is characterized by a novel pentacyclic core. The International Union of Pure
and Applied Chemistry (IUPAC) name for Glecaprevir is (1R,14E,18R,22R,26S,29S)-26-tert-
butyl-N-[(1R,2R)-2-(difluoromethyl)-1-[(1-
methylcyclopropyl)sulfonylcarbamoyl]cyclopropyl]-13,13-difluoro-24,27-dioxo-2,17,23-trioxa-
4,11,25,28-tetrazapentacyclo[26.2.1.03,12.05,10.018,22]hentriaconta-3,5,7,9,11,14-hexaene-
29-carboxamide.[1] The compound is registered under the CAS number 1365970-03-1.[1]
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Chemical and Physical Properties

A summary of the key chemical and physical properties of Glecaprevir is presented in the
table below. This data is essential for understanding its behavior in various experimental and
physiological conditions.

Property Value Source

Molecular Formula C38H46F4AN609S [11[31[5]

Molecular Weight 838.87 g/mol [3][5]

Monoisotopic Mass 838.29831089 Da [1]
White to off-white crystalline

Appearance [5][6]
powder

Melting Point >186°C (decomposes) [41[5]

Practically insoluble in water.
N Soluble in DMSO (slightly) and
Solubility ) ] [5][6]
Methanol (slightly). Sparingly

soluble in ethanol.

UV max (Amax) 244,247,329 nm [7]

Mechanism of Action: Inhibition of HCV NS3/4A
Protease

Glecaprevir exerts its antiviral effect by inhibiting the HCV NS3/4A protease. This enzyme is
crucial for the proteolytic cleavage of the HCV polyprotein into mature viral proteins, which are
essential for viral replication.[1][8] The inhibition of NS3/4A protease by Glecaprevir effectively
blocks the viral life cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.bocsci.com/product/glecaprevir-cas-1365970-03-1-7083.html
https://www.hepatitisc.uw.edu/page/treatment/drugs/glecaprevir-pibrentasvir
https://www.caymanchem.com/product/27934/glecaprevir
https://www.pharmacompass.com/chemistry-chemical-name/1365970-03-1
https://www.pharmacompass.com/chemistry-chemical-name/1365970-03-1
https://www.benchchem.com/product/b607649#glecaprevir-molecular-structure-and-chemical-properties
https://www.benchchem.com/product/b607649#glecaprevir-molecular-structure-and-chemical-properties
https://www.benchchem.com/product/b607649#glecaprevir-molecular-structure-and-chemical-properties
https://www.benchchem.com/product/b607649#glecaprevir-molecular-structure-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607649?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

